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Compound of Interest

Compound Name: 5-Acetamido-2-bromopyridine

Cat. No.: B057883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 5-Acetamido-2-bromopyridine, a

key intermediate in synthetic chemistry. The document details its chemical identity, physical

properties, and a representative synthesis protocol, tailored for professionals in research and

development.

Chemical Identity and Structure
5-Acetamido-2-bromopyridine, systematically named N-(6-bromopyridin-3-yl)acetamide, is a

substituted pyridine derivative. It is also commonly referred to as 2-Acetamido-5-bromopyridine.

This compound serves as a crucial building block in the synthesis of more complex molecules,

particularly in the development of novel pharmaceuticals.

CAS Number: 29958-19-8[1]

Molecular Formula: C₇H₇BrN₂O[2][3][4]

Molecular Weight: 215.05 g/mol [2][3]

IUPAC Name: N-(5-bromo-2-pyridinyl)acetamide[4]

Synonyms: 2-Acetamido-5-bromopyridine, N-(5-Bromo-2-pyridinyl)-acetamide, N-

Acetylamino-5-bromopyridine[2][3]
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Chemical Structure:

The structure consists of a pyridine ring substituted with a bromine atom at the 2-position and

an acetamido group at the 5-position.

(A 2D chemical structure diagram would be placed here in a full whitepaper)

Physicochemical Properties
The following table summarizes the key quantitative data for 5-Acetamido-2-bromopyridine.

These properties are essential for its handling, storage, and application in experimental

settings.

Property Value Reference

Melting Point 175-179 °C [2]

Boiling Point (Predicted) 372.2 ± 27.0 °C [2]

Density (Predicted) 1.630 ± 0.06 g/cm³ [2]

pKa (Predicted) 12.94 ± 0.70 [2]

Appearance
White to light yellow

powder/crystal
[2]

Storage Temperature

Room temperature, in an inert

atmosphere, kept in a dark

place

[2]

Synthesis of 5-Acetamido-2-bromopyridine
This compound is typically synthesized from its corresponding amine, 2-amino-5-

bromopyridine, through an acetylation reaction. The following protocol provides a detailed

methodology for its preparation.

Experimental Protocol: Acetylation of 2-Amino-5-bromopyridine

Reactants and Reagents:
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2-Amino-5-bromopyridine

Acetic anhydride

Acetic acid

Water

Ethyl acetate

n-hexane

Procedure:

To a 2000 mL single-necked round-bottomed flask equipped with a magnetic stirrer, add 2-

amino-5-bromopyridine (86.50 g, 500 mmol), acetic anhydride (153 g, 1500 mmol), and

850 mL of acetic acid.

Activate the magnetic stirrer and heat the reaction mixture to 100 °C.

Maintain stirring at this temperature for 9 hours.

Monitor the reaction progress using thin-layer chromatography (TLC) and gas

chromatography (GC) to confirm the complete consumption of the starting material, 2-

amino-5-bromopyridine.

Upon completion, allow the reaction solution to cool and then add water to precipitate the

product.

Filter the resulting solid.

Wash the filter cake with a solvent mixture of ethyl acetate and n-hexane (in a 1:4 volume

ratio) to remove impurities.

The resulting pure product is 2-acetamido-5-bromopyridine.[2]

Applications in Research and Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7459508.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Acetamido-2-bromopyridine is a versatile intermediate in organic synthesis. Its primary

application is in the construction of more complex heterocyclic structures.

Pharmaceutical Development: It is a key reagent in the synthesis of novel Bcr-Abl inhibitors,

which are targeted therapies for certain types of cancer. It is also used to produce other

hetero-monocyclic derivatives with potential therapeutic activity.[2]

Organic Synthesis: The presence of the bromo- and acetamido- groups on the pyridine ring

allows for a variety of chemical modifications, making it a valuable building block for creating

diverse molecular scaffolds.[3]

Visualized Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 5-Acetamido-2-
bromopyridine as described in the experimental protocol.
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Synthesis Workflow for 5-Acetamido-2-bromopyridine

1. Combine Reactants
- 2-Amino-5-bromopyridine

- Acetic Anhydride
- Acetic Acid

2. Reaction
- Heat to 100 °C
- Stir for 9 hours

Heat & Stir

3. Monitoring
- TLC
- GC

Monitor Progress

4. Precipitation
- Add Water

Reaction Complete

5. Isolation
- Filtration

Isolate Solid

6. Purification
- Wash with Ethyl Acetate/n-Hexane

Purify

Final Product
5-Acetamido-2-bromopyridine

Obtain Pure Product

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Acetamido-2-bromopyridine.
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Safety and Handling
5-Acetamido-2-bromopyridine should be handled with appropriate safety precautions in a

laboratory setting.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May

cause an allergic skin reaction), H319 (Causes serious eye irritation), H335 (May cause

respiratory irritation).

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P301+P312+P330 (IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell. Rinse mouth), P302+P352 (IF ON SKIN: Wash with plenty

of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[2]

This guide provides a foundational understanding of 5-Acetamido-2-bromopyridine for its

effective and safe use in research and development. For further information, consulting the

referenced material is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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